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Compound of Interest

Compound Name: 4-Fluoro-3-methoxybenzonitrile

Cat. No.: B1333802 Get Quote

Technical Support Center: 4-Fluoro-3-
methoxybenzonitrile
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of 4-Fluoro-3-
methoxybenzonitrile waste.

Quantitative Data Summary
The following table summarizes the key quantitative data for 4-Fluoro-3-methoxybenzonitrile.
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Property Value

Molecular Formula C₈H₆FNO

Molecular Weight 151.14 g/mol

Appearance
White to light yellow to light orange powder to

crystal.[1]

Melting Point 108 - 111 °C[1]

Boiling Point 96 - 98 °C[1]

Purity ≥ 98% (GC)[1]

UN Number 3439[2]

Hazard Class 6.1 (Toxic solids)[2]

Packing Group III[2]

Experimental Workflow for Handling and Disposal
The following diagram outlines the logical workflow for the safe handling and disposal of 4-
Fluoro-3-methoxybenzonitrile waste in a laboratory setting.
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Handling

Waste Collection

Disposal

Start: Experiment using
4-Fluoro-3-methoxybenzonitrile

Wear appropriate PPE:
- Nitrile gloves

- Safety goggles/face shield
- Lab coat

Work in a
well-ventilated fume hood

Avoid inhalation, ingestion,
and skin/eye contact

Generation of waste:
- Unused solid

- Contaminated labware
- Solutions

Segregate waste:
- Solid waste container

- Sharps container
- Liquid waste container (if applicable)

Label waste container clearly:
'Hazardous Waste'

'4-Fluoro-3-methoxybenzonitrile'

Store in a designated, cool,
dry, and well-ventilated area

Request waste pickup from
Environmental Health & Safety (EHS)

Dispose of contents/container
to an approved waste disposal plant

(authorized incinerator)

End: Waste properly disposed

Click to download full resolution via product page

Workflow for Safe Handling and Disposal

Troubleshooting Guide
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Issue Possible Cause Recommended Action

Accidental skin or eye contact
Improper handling, inadequate

PPE.

Skin Contact: Immediately

wash the affected area with

plenty of soap and water. Seek

medical attention if irritation

persists. Eye Contact:

Immediately flush eyes with

plenty of water for at least 15

minutes, lifting the upper and

lower eyelids. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.

Spill of solid 4-Fluoro-3-

methoxybenzonitrile

Improper handling, container

failure.

Evacuate the immediate area.

Wear appropriate PPE,

including respiratory

protection. Cover the spill with

a dry, inert absorbent material

such as sand or vermiculite.[3]

Carefully sweep or scoop the

material into a designated

hazardous waste container.[4]

Do not generate dust.[3] Clean

the spill area with a suitable

solvent, and collect the

cleaning materials as

hazardous waste.

Faint sweet or almond-like

odor detected

Possible release of hydrogen

cyanide gas.

Immediately cease all work

and evacuate the area. Ensure

the fume hood is functioning

correctly. Do not re-enter the

area until it has been deemed

safe by EHS personnel.

Waste container is full Routine accumulation of

waste.

Do not overfill waste

containers. Request a waste
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pickup from your institution's

Environmental Health & Safety

(EHS) department.

Unsure about waste

compatibility

Lack of information on

chemical reactivity.

Do not mix 4-Fluoro-3-

methoxybenzonitrile waste with

other chemical waste streams

unless you are certain they are

compatible. Incompatible

materials can lead to

dangerous reactions. Store in

a dedicated, properly labeled

waste container.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-Fluoro-3-methoxybenzonitrile?

A1: 4-Fluoro-3-methoxybenzonitrile is classified as toxic if swallowed, in contact with skin, or

if inhaled.[5][6] It can also cause skin and serious eye irritation.[6]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: At a minimum, you should wear nitrile gloves, safety goggles with side shields or a face

shield, and a lab coat.[7] All handling of the solid material should be conducted in a certified

chemical fume hood to avoid inhalation of dust.

Q3: How should I store 4-Fluoro-3-methoxybenzonitrile and its waste?

A3: Store the chemical and its waste in a tightly closed, properly labeled container in a cool,

dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents,

strong acids, and strong bases.[8]

Q4: Can I dispose of small amounts of 4-Fluoro-3-methoxybenzonitrile waste down the

drain?

A4: No. This compound is a halogenated organic nitrile and should not be disposed of down

the drain. All waste must be collected and disposed of as hazardous chemical waste through
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your institution's EHS department.

Q5: What should I do in case of a fire involving 4-Fluoro-3-methoxybenzonitrile?

A5: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant foam to extinguish the

fire.[4] Firefighters should wear self-contained breathing apparatus and full protective gear.[4]

Thermal decomposition may produce toxic fumes, including carbon oxides, nitrogen oxides,

and hydrogen fluoride.[4]

Q6: Are there any specific chemical treatments to neutralize 4-Fluoro-3-methoxybenzonitrile
waste in the lab?

A6: While hydrolysis of nitriles to less toxic carboxylic acids is a known chemical reaction, there

are no established and validated protocols for the in-lab neutralization of 4-Fluoro-3-
methoxybenzonitrile waste.[9][10][11] Due to the hazardous nature of the compound and its

potential reaction byproducts, in-lab treatment is not recommended. The standard and safest

disposal method is collection by a certified hazardous waste management service for

incineration.[12]

Q7: How should I decontaminate glassware and surfaces that have been in contact with 4-
Fluoro-3-methoxybenzonitrile?

A7: Gross contamination should be removed with a dry wipe or by scraping. Then, wash the

glassware or surface with a suitable solvent (such as ethanol or acetone) in a fume hood,

collecting the rinsate as hazardous waste. Follow this with a thorough washing with soap and

water. Ensure all cleaning materials are also disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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